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Compound of Interest

Compound Name: Dabsyl chloride

Cat. No.: B052184

Comprehensive Safety Guide for Handling Dabsyl
Chloride

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Dabsyl chloride. Adherence to these procedures
is critical to ensure personal safety and proper chemical management in the laboratory. Dabsyl
chloride is classified as a hazardous substance that can cause severe skin burns and eye
damage and may be corrosive to metals.[1][2]

Chemical and Physical Properties

A summary of the key identifiers and properties of Dabsyl chloride is provided below. This
information is crucial for safe handling and emergency preparedness.
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Property Value Reference
CAS Number 56512-49-3 [11[3]
Molecular Formula C14H14CIN3O2S [1]
Molecular Weight 323.80 g/mol

Hazard Class 8 (Corrosive)

UN Number 3261

Appearance Solid

4°C or -20°C, protect from

Storage Temperature _
light.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling Dabsyl
chloride to prevent exposure. Full PPE should be worn at all times in the laboratory where this
chemical is in use.

e Eye and Face Protection:

o Wear safety goggles with side shields that comply with OSHA 29 CFR 1910.133 or
European Standard EN166.

o A face shield should be used in addition to goggles for maximum protection, especially
when there is a risk of splashing or dust generation.

» Skin and Body Protection:
o Wear a fully buttoned lab coat.
o Impervious clothing is required to prevent skin contact.
o Always wear long pants and closed-toe shoes.

e Hand Protection:
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o Wear chemical-resistant protective gloves.
o Tuck the sleeves of the lab coat into the gloves to prevent any skin exposure on the arms.

o Gloves should be disposed of in the appropriate biohazard waste container after use.

o Respiratory Protection:

o All work with Dabsyl chloride must be conducted in a well-ventilated area, preferably
within a chemical fume hood.

o If ventilation is inadequate or if irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator. A dustproof gas mask or a self-contained breathing
apparatus may be necessary under certain conditions.

o Avoid breathing in any dust, vapors, or mists generated during handling.
Operational Plan: Safe Handling Protocol
Follow these procedural steps to ensure the safe handling of Dabsyl chloride.
e Preparation:

o Ensure a safety shower and an eyewash station are accessible and in good working order
before beginning any work.

o Confirm that all required PPE is available and in good condition.
o Work exclusively within a certified chemical fume hood.
» Handling:
o Keep the container tightly closed when not in use.
o Avoid the formation of dust and aerosols.

o Do not allow the chemical to come into contact with water or moisture, as this can release
toxic hydrogen chloride gas.
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o Store the chemical locked up and away from incompatible materials such as strong
oxidizing agents, strong bases, and amines.

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.
o Decontaminate all work surfaces and equipment after use.

o Properly dispose of all contaminated materials, including gloves and any disposable
labware, as hazardous waste.
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Caption: Workflow for the safe handling of Dabsyl chloride.
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Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

e Spill Response:

[¢]

Evacuate personnel from the immediate area.

Ensure the area is well-ventilated.

Wearing full PPE, including respiratory protection, contain the spill.
Do not add water to the spill.

Cover the spill with a non-combustible absorbent material like diatomite or universal
binders.

Sweep up the material and place it into a suitable, labeled container for hazardous waste
disposal.

Decontaminate the spill area with alcohol.

e Personnel Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station, making sure to lift the upper and lower eyelids. Remove
contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation). Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
thoroughly with water. Seek immediate medical attention.
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Caption: Logical workflow for emergency response to Dabsyl chloride exposure.

Disposal Plan

All Dabsyl chloride waste, including the chemical itself, contaminated materials, and empty
containers, must be treated as hazardous waste.

¢ Waste Collection:
o Collect all waste in suitable, closed, and clearly labeled containers.

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety (EHS) office.

e Disposal Procedure:
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o Disposal must be carried out in strict accordance with all local, state, and federal

regulations.
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

o Do not dispose of Dabsyl chloride down the drain or in regular trash. Contaminated
packaging should be disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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